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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzoic acid

Cat. No.: B146295

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Chloro-4-hydroxybenzoic acid is a versatile aromatic compound that serves
as a crucial building block in the synthesis of a wide range of pharmaceutical intermediates.[1]
Its structure, featuring a carboxylic acid, a phenolic hydroxyl group, and a chlorine substituent,
offers multiple reactive sites for chemical modification.[1] This allows for the construction of
complex molecules, including anti-inflammatory agents, analgesics, and antimicrobial

compounds.[1] Its utility is prominent in creating heterocyclic scaffolds and in the development
of modern antibiotics like fluoroquinolones.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 3-Chloro-4-hydroxybenzoic
acid is essential for its effective use in synthesis.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b146295?utm_src=pdf-interest
https://www.benchchem.com/product/b146295?utm_src=pdf-body
https://www.chemimpex.com/products/26840
https://www.chemimpex.com/products/26840
https://www.chemimpex.com/products/26840
https://www.benchchem.com/product/b146295?utm_src=pdf-body
https://www.benchchem.com/product/b146295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula C7HsCIOs [2]

Molecular Weight 172.57 g/mol [2][3]

CAS Number 3964-58-7 [2][4]
White to beige crystalline

Appearance [3]
powder

Melting Point 171-173 °C [4][5][6]

Boiling Point 331°C [5]
Soluble in methanol and other

N polar solvents. Solubility in

Solubility ) ) [31[5]
water increases with
temperature.

Purity Typically = 98% [6]

Key Applications & Synthetic Pathways

3-Chloro-4-hydroxybenzoic acid is a valuable precursor for several classes of

pharmaceutical intermediates. The following diagram illustrates its role as a starting point for

various synthetic transformations.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.solubilityofthings.com/3-chloro-4-hydroxy-benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162480.htm
https://www.solubilityofthings.com/3-chloro-4-hydroxy-benzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162480.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5162480_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/c44605
https://m.chemicalbook.com/ProductChemicalPropertiesCB5162480_EN.htm
https://www.solubilityofthings.com/3-chloro-4-hydroxy-benzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB5162480_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/c44605
https://www.benchchem.com/product/b146295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[ 3-Chloro-4-hydroxybenzoic Acid ]

Aromatic
Nitration

Reduction of
Carboxylic Acid

Esterification /
Etherification

Nitro-Substituted
Intermediates

Ester & Ether 3-Chloro-4-hydroxy-
Derivatives benzaldehyde

Quinolone Antibiotics,

Pro-drugs, Morpholine-Containing

Analgesics Scaffolds Amino Derivatives

3-Chloro-2,4-difluoro-
5-hydroxybenzoic Acid

Nitration Esterification Reduction Diazotization
(conc. HNOs) (Ethanol) (Pd/C, H2) & Hydrolysis

2,4-Difluoro-3- Nitrobenzoic Ethyl Ester Amino Ester
chlorobenzoic Acid Acid Derivative Intermediate Intermediate

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

3-Chloro-4-hydroxybenzoic Acid

1. Reduction to Aldehyde

3-Chloro-4-hydroxybenzaldehyde

2. Phenolic Protection
(Allyl Bromide, K2CO3)

4-(Allyloxy)-3-chlorobenzaldehyde

Reductive Amination
(Morpholine, NaBH(OAC)3)

Protected Morpholine Derivative

4. Deprotection
(PA(PPh3)s, K2CO3)

2-Chloro-4-(morpholinylmethyl)phenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b146295#using-3-chloro-4-
hydroxybenzoic-acid-in-pharmaceutical-intermediate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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